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Compound of Interest

Compound Name: Pfk-158

Cat. No.: B610067 Get Quote

Pfk-158 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the safe and effective use of Pfk-158.

Frequently Asked Questions (FAQs)
Q1: What is Pfk-158 and what is its primary mechanism of action?

Pfk-158 is a potent and selective small molecule inhibitor of 6-phosphofructo-2-kinase/fructose-

2,6-bisphosphatase 3 (PFKFB3).[1][2][3] PFKFB3 is a key regulator of glycolysis, a metabolic

pathway often upregulated in cancer cells.[1][3] By inhibiting PFKFB3, Pfk-158 reduces the

intracellular levels of fructose-2,6-bisphosphate, a potent activator of phosphofructokinase-1

(PFK-1), which is a rate-limiting enzyme in glycolysis. This inhibition leads to decreased

glucose uptake, reduced ATP production, and less lactate release in cancer cells, ultimately

inducing apoptosis and autophagy.

Q2: What are the recommended storage and handling conditions for Pfk-158?

Proper storage and handling are crucial to maintain the stability and activity of Pfk-158.

Powder: The lyophilized powder should be stored at -20°C for up to 3 years or at 4°C for up

to 2 years. Selleck Chemicals suggests that short-term transport at room temperature does

not affect the product's biological activity.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b610067?utm_src=pdf-interest
https://www.benchchem.com/product/b610067?utm_src=pdf-body
https://www.benchchem.com/product/b610067?utm_src=pdf-body
https://www.benchchem.com/product/b610067?utm_src=pdf-body
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/757225
https://www.caymanchem.com/product/22987/pfk158
https://www.benchchem.com/pdf/A_Comparative_Guide_to_3PO_and_PFK158_Efficacy_and_Mechanism_of_PFKFB3_Inhibitors.pdf
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/757225
https://www.benchchem.com/pdf/A_Comparative_Guide_to_3PO_and_PFK158_Efficacy_and_Mechanism_of_PFKFB3_Inhibitors.pdf
https://www.benchchem.com/product/b610067?utm_src=pdf-body
https://www.benchchem.com/product/b610067?utm_src=pdf-body
https://www.benchchem.com/product/b610067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solutions: It is recommended to prepare a concentrated stock solution in a suitable

solvent like DMSO. To prevent degradation from repeated freeze-thaw cycles, this stock

solution should be aliquoted into single-use volumes. Store these aliquots at -80°C for up to

one year or at -20°C for up to one month.

Q3: What personal protective equipment (PPE) should be worn when handling Pfk-158?

As a standard practice for handling chemical compounds, appropriate personal protective

equipment should always be worn. This includes:

Safety glasses or goggles

A lab coat

Chemically resistant gloves

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Q4: How should Pfk-158 waste be disposed of?

Dispose of Pfk-158 and any contaminated materials in accordance with local, state, and

federal regulations for chemical waste. Consult your institution's environmental health and

safety (EHS) office for specific guidelines. Do not dispose of Pfk-158 down the drain or in the

regular trash.

Troubleshooting Guide
Problem 1: Inconsistent or no cellular effect observed in vitro.

Possible Cause 1: Improper storage of Pfk-158.

Solution: Ensure that both the powder and stock solutions have been stored at the

recommended temperatures and that stock solutions have not undergone multiple freeze-

thaw cycles. Prepare fresh stock solutions if there is any doubt about the stability of the

current stock.

Possible Cause 2: Incorrect solvent or concentration.
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Solution: Verify the solubility of Pfk-158 in your chosen solvent and ensure that the final

concentration in your cell culture medium is appropriate for the cell line being used. The

IC50 value for PFKFB3 is approximately 137 nM. For in vitro studies, concentrations

around 10 μM have been shown to be effective.

Possible Cause 3: Cell line resistance.

Solution: Some cell lines may be less sensitive to PFKFB3 inhibition. It is advisable to

include a positive control cell line known to be sensitive to Pfk-158. Additionally, consider

combination treatments, as Pfk-158 has been shown to synergize with chemotherapeutic

agents like carboplatin and paclitaxel in chemoresistant cells.

Problem 2: Poor solubility of Pfk-158 in aqueous solutions.

Possible Cause: Low aqueous solubility of the compound.

Solution: Pfk-158 has limited solubility in aqueous solutions. For in vivo studies, a

common formulation involves first dissolving the compound in an organic solvent like

DMSO, and then further diluting it with a vehicle such as a mixture of PEG300, Tween80,

and ddH2O, or corn oil. For cell culture experiments, ensure the final concentration of the

solvent (e.g., DMSO) in the medium is low and non-toxic to the cells.

Data Presentation
Table 1: Storage and Stability of Pfk-158

Form
Storage
Temperature

Duration Reference(s)

Powder -20°C Up to 3 years

Powder 4°C Up to 2 years

Stock Solution in

Solvent
-80°C Up to 1 year

Stock Solution in

Solvent
-20°C Up to 1 month

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b610067?utm_src=pdf-body
https://www.benchchem.com/product/b610067?utm_src=pdf-body
https://www.benchchem.com/product/b610067?utm_src=pdf-body
https://www.benchchem.com/product/b610067?utm_src=pdf-body
https://www.benchchem.com/product/b610067?utm_src=pdf-body
https://www.benchchem.com/product/b610067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: In Vitro and In Vivo Experimental Parameters

Parameter Value Cell Line/Model Reference(s)

PFKFB3 IC50 137 nM
Recombinant human

PFKFB3

In Vitro Concentration 10 µM
OV2008, C13,

HeyA8MDR cells

In Vivo Dosage 15 mg/kg
Gynecologic cancer

mouse model

Experimental Protocols
Protocol 1: Preparation of Pfk-158 Stock Solution

Calculate the required mass: Based on the desired stock concentration (e.g., 10 mM) and

volume, calculate the mass of Pfk-158 powder needed (Molecular Weight: 328.29 g/mol ).

Dissolution: In a sterile microcentrifuge tube, add the appropriate volume of high-purity,

anhydrous DMSO to the weighed Pfk-158 powder.

Vortex: Vortex the solution until the powder is completely dissolved. Gentle warming may be

applied if necessary.

Aliquoting: Dispense the stock solution into single-use, light-protected microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: In Vitro Cell Viability Assay

Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Treatment: Prepare serial dilutions of Pfk-158 from the stock solution in the appropriate cell

culture medium. The final DMSO concentration should be kept constant and low (e.g.,

<0.1%) across all wells, including the vehicle control.
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Incubation: Remove the old medium from the cells and add the medium containing different

concentrations of Pfk-158. Incubate the plate for the desired duration (e.g., 24, 48, or 72

hours).

Viability Assessment: After incubation, assess cell viability using a standard method such as

MTT, MTS, or a commercial cell viability kit, following the manufacturer's instructions.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value.
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Caption: Pfk-158 inhibits PFKFB3, reducing F2,6BP levels and thus glycolysis.
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Caption: General workflow for an in vitro cell viability experiment with Pfk-158.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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